Cas no 2227793-03-3 (rac-(1R,3S)-3-(3-fluoro-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(3-fluoro-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227793-03-3
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5992513
• PubChem ID: 165624461
• Update Time: 2025-10-27

rac-(1R,3S)-3-(3-fluoro-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(3-fluoro-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1798388
• 2227793-03-3

• Inchi： 1S/C12H16FN/c1-7-8(5-4-6-9(7)13)10-11(14)12(10,2)3/h4-6,10-11H,14H2,1-3H3/t10-,11-/m1/s1
• InChI Key： CZGZHRBEMOJBPE-GHMZBOCLSA-N
• SMILES： FC1=CC=CC(=C1C)[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-3-(3-fluoro-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine

Rac-(1R,3S)-3-(3-Fluoro-2-Methylphenyl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

The compound rac-(1R,3S)-3-(3-fluoro-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine, identified by the CAS number 2227793-03-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives, which have garnered considerable attention in recent years due to their unique electronic properties and structural rigidity. The molecule's structure incorporates a cyclopropane ring fused with an amine group and a substituted phenyl moiety, making it a versatile platform for further functionalization and exploration.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery, particularly in the development of novel therapeutic agents. The presence of a fluorine atom in the aromatic ring of this compound adds electronic diversity, potentially enhancing its binding affinity to target proteins. This feature has been exploited in several research projects aimed at designing inhibitors for kinases and other enzyme targets. For instance, researchers have reported that analogs of this compound exhibit promising activity against certain oncogenic kinases, suggesting its potential role in anticancer therapy.

The stereochemistry of this compound is another critical aspect that contributes to its functionality. The (1R,3S) configuration ensures a specific spatial arrangement of substituents, which is crucial for molecular recognition and interaction. Stereoisomers often exhibit vastly different biological activities, and this compound's enantiopure form has been shown to possess superior pharmacokinetic properties compared to its racemic mixture. This has led to increased interest in asymmetric synthesis methods to produce enantiomerically enriched samples of this compound.

In terms of synthesis, this compound can be prepared through a variety of methods, including cyclopropanation reactions and amine alkylation. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclopropane ring. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this molecule with high enantioselectivity, making it more accessible for large-scale production and subsequent biological evaluations.

Beyond its role as a potential therapeutic agent, this compound also serves as a valuable building block in organic synthesis. Its cyclopropane ring can act as a rigid scaffold for constructing larger molecular frameworks with defined stereochemistry. For example, researchers have utilized this compound as an intermediate in the synthesis of bioactive natural products and complex organic molecules.

From an analytical standpoint, the characterization of this compound has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring accurate identification and quality control during its production and application.

In conclusion, rac-(1R,3S)-3-(3-fluoro-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. Its unique combination of stereochemistry, electronic properties, and synthetic accessibility positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in the development of innovative chemical solutions.